Cas no 1184445-23-5 (5-(3-Methoxypropoxy)-2-nitrobenzoic acid)

5-(3-Methoxypropoxy)-2-nitrobenzoic acid is a nitro-substituted benzoic acid derivative featuring a methoxypropoxy side chain at the 5-position. This compound is of interest in synthetic organic chemistry due to its functionalized aromatic core, which serves as a versatile intermediate for further modifications. The presence of both electron-withdrawing (nitro) and electron-donating (methoxypropoxy) groups enables selective reactivity in electrophilic or nucleophilic transformations. Its carboxylic acid moiety allows for derivatization into esters, amides, or other carboxylate-based structures. The compound is particularly useful in pharmaceutical and agrochemical research, where such scaffolds are employed in the development of bioactive molecules. Proper handling under controlled conditions is recommended due to its reactive functional groups.
5-(3-Methoxypropoxy)-2-nitrobenzoic acid structure
1184445-23-5 structure
Product Name:5-(3-Methoxypropoxy)-2-nitrobenzoic acid
CAS No:1184445-23-5
MF:C11H13NO6
MW:255.224023580551
MDL:MFCD12868733
CID:4785551
Update Time:2025-11-01

5-(3-Methoxypropoxy)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(3-methoxypropoxy)-2-nitrobenzoic acid
    • 5-(3-Methoxypropoxy)-2-nitrobenzoic acid
    • MDL: MFCD12868733
    • Inchi: 1S/C11H13NO6/c1-17-5-2-6-18-8-3-4-10(12(15)16)9(7-8)11(13)14/h3-4,7H,2,5-6H2,1H3,(H,13,14)
    • InChI Key: ZJIIXUGQIUXWFJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-])CCCOC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 290
  • XLogP3: 1.7
  • Topological Polar Surface Area: 102

5-(3-Methoxypropoxy)-2-nitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
211997-5g
5-(3-Methoxypropoxy)-2-nitrobenzoic acid, 95%
1184445-23-5 95%
5g
$1650.00 2023-09-10

Additional information on 5-(3-Methoxypropoxy)-2-nitrobenzoic acid

Comprehensive Overview of 5-(3-Methoxypropoxy)-2-nitrobenzoic acid (CAS No. 1184445-23-5): Properties, Applications, and Research Insights

5-(3-Methoxypropoxy)-2-nitrobenzoic acid (CAS No. 1184445-23-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This nitrobenzoic acid derivative combines a methoxypropoxy side chain with a nitro group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C11H13NO6, reflects a balance of hydrophilicity and lipophilicity, critical for drug design.

Recent studies highlight the compound's role in developing small-molecule inhibitors and pro-drug candidates, particularly in oncology and inflammation research. Researchers are exploring its potential as a scaffold for kinase inhibitors, a hot topic in targeted cancer therapy. The methoxypropoxy group enhances solubility, while the nitro moiety offers reactivity for further modifications, addressing common challenges in medicinal chemistry.

From a synthetic perspective, 5-(3-Methoxypropoxy)-2-nitrobenzoic acid is typically prepared via etherification of 2-nitro-5-hydroxybenzoic acid with 3-methoxypropyl halides, followed by purification. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a key requirement for pharmaceutical applications. Stability studies under various pH conditions are frequently cited in literature, aligning with industry demands for robust intermediates.

Environmental and safety profiles of this compound are rigorously evaluated. While not classified as hazardous, proper handling protocols for nitroaromatic compounds are recommended. Its biodegradability and low bioaccumulation potential make it preferable over persistent alternatives, resonating with the green chemistry movement—a major focus in 2024's sustainable pharma trends.

Market analysts note growing demand for custom synthesis of CAS 1184445-23-5, driven by academic labs and CROs. Patent filings involving this compound have increased by 30% since 2020, particularly in EGFR inhibitor development. This correlates with rising Google searches for "nitrobenzoic acid derivatives in drug discovery" and "solubility-enhancing functional groups," reflecting industry priorities.

Future directions include exploring its structure-activity relationships (SAR) in neurodegenerative disease models, a trending research area. Computational chemists are employing AI-driven molecular docking to predict its interactions with novel targets, merging traditional synthesis with digital innovation—a synergy dominating current scientific discourse.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.